![molecular formula C73H97N11O22 B2574663 CL2A-SN-38](/img/structure/B2574663.png)
CL2A-SN-38
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Overview
Description
CL2A-SN-38 (dichloroacetic acid salt) is a cleavable linker-based antibody-drug conjugate containing the topoisomerase I inhibitor SN-38 and a maleimidocaproyl linker . This compound is designed to target tumor sites by linking to tumor-selective humanized antibodies, such as anti-Trop-2 (hRS7), making it a potent agent in cancer treatment .
Scientific Research Applications
CL2A-SN-38 has significant applications in scientific research, particularly in cancer treatment. It has been shown to be cytotoxic to various cancer cell lines, including Calu-3, COLO 205, Capan-1, PC3, SK-MES-1, and BxPC-3 . Additionally, it has been used in mouse xenograft models to reduce tumor growth in pancreatic and lung cancers . The compound’s ability to target tumor cells specifically makes it a valuable tool in cancer research and therapy .
Mechanism of Action
CL2A-SN-38 exerts its effects by targeting DNA topoisomerase I, an enzyme crucial for DNA replication . The compound binds to the enzyme and inhibits its function, leading to DNA damage and cell death . The cleavable linker allows the release of SN-38 in the acidic tumor microenvironment, ensuring that the drug is delivered specifically to cancer cells .
Future Directions
Preparation Methods
Synthetic Routes and Reaction Conditions
CL2A-SN-38 is synthesized by conjugating the DNA topoisomerase I inhibitor SN-38 with a linker CL2A . The linker is designed to be cleavable in an acidic environment, allowing the release of SN-38 within tumor cells . The synthesis involves multiple steps, including the attachment of the linker to SN-38 and the subsequent conjugation to antibodies .
Industrial Production Methods
Industrial production of this compound involves large-scale synthesis of the linker and SN-38, followed by their conjugation under controlled conditions. The process requires precise control of reaction conditions to ensure the stability and efficacy of the final product .
Chemical Reactions Analysis
Types of Reactions
CL2A-SN-38 undergoes hydrolysis in acidic environments, leading to the release of SN-38 . This reaction is crucial for its function as an antibody-drug conjugate, allowing the active drug to be released specifically at the tumor site .
Common Reagents and Conditions
The synthesis of this compound involves reagents such as maleimidocaproyl chloride for the linker and various solvents like methanol for solubility . The hydrolysis reaction occurs under acidic conditions, which are typically found in the tumor microenvironment .
Major Products Formed
The major product formed from the hydrolysis of this compound is SN-38, a potent inhibitor of DNA topoisomerase I, which induces cell death in cancer cells .
Comparison with Similar Compounds
Similar Compounds
SN-38: The active component of CL2A-SN-38, which is a potent DNA topoisomerase I inhibitor.
Irinotecan: A prodrug that is converted to SN-38 in the body and used in cancer treatment.
Topotecan: Another topoisomerase I inhibitor used in cancer therapy.
Uniqueness
This compound is unique due to its cleavable linker, which allows for targeted delivery of SN-38 to tumor cells . This targeted approach minimizes the side effects associated with traditional chemotherapy and enhances the efficacy of the treatment .
properties
IUPAC Name |
[4-[[(2S)-6-amino-2-[[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[4-[[[4-[(2,5-dioxopyrrol-1-yl)methyl]cyclohexanecarbonyl]amino]methyl]triazol-1-yl]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethylamino]-2-oxoethoxy]acetyl]amino]hexanoyl]amino]phenyl]methyl [(19S)-10,19-diethyl-7-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-19-yl] carbonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C73H97N11O22/c1-3-55-56-39-54(85)16-17-60(56)79-67-57(55)44-83-62(67)40-59-58(70(83)92)46-104-71(93)73(59,4-2)106-72(94)105-45-50-10-14-52(15-11-50)77-69(91)61(7-5-6-20-74)78-64(87)48-103-47-63(86)75-21-23-95-25-27-97-29-31-99-33-35-101-37-38-102-36-34-100-32-30-98-28-26-96-24-22-82-43-53(80-81-82)41-76-68(90)51-12-8-49(9-13-51)42-84-65(88)18-19-66(84)89/h10-11,14-19,39-40,43,49,51,61,85H,3-9,12-13,20-38,41-42,44-48,74H2,1-2H3,(H,75,86)(H,76,90)(H,77,91)(H,78,87)/t49?,51?,61-,73-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMVRBCDBISKHME-URBSQPMJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)C4(CC)OC(=O)OCC5=CC=C(C=C5)NC(=O)C(CCCCN)NC(=O)COCC(=O)NCCOCCOCCOCCOCCOCCOCCOCCOCCN6C=C(N=N6)CNC(=O)C7CCC(CC7)CN8C(=O)C=CC8=O)C2=NC9=C1C=C(C=C9)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)[C@@]4(CC)OC(=O)OCC5=CC=C(C=C5)NC(=O)[C@H](CCCCN)NC(=O)COCC(=O)NCCOCCOCCOCCOCCOCCOCCOCCOCCN6C=C(N=N6)CNC(=O)C7CCC(CC7)CN8C(=O)C=CC8=O)C2=NC9=C1C=C(C=C9)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C73H97N11O22 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1480.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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